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Compound of Interest

Compound Name: Orphenadrine-d3

Cat. No.: B12401704 Get Quote

Introduction

Orphenadrine is a muscarinic antagonist and skeletal muscle relaxant used to alleviate pain

from muscle spasms and to manage drug-induced parkinsonism.[1] It functions through a

variety of mechanisms, including antagonism of histamine H1 and NMDA receptors, as well as

inhibition of the norepinephrine transporter.[1][2] High-throughput screening (HTS) assays are

crucial for the rapid quantification of Orphenadrine in biological matrices during drug discovery,

development, and clinical trials. This application note details a robust and sensitive LC-MS/MS

(Liquid Chromatography with tandem Mass Spectrometry) method for the high-throughput

analysis of Orphenadrine, utilizing its deuterated analog, Orphenadrine-d3, as an internal

standard (IS) to ensure accuracy and precision.

Principle

This method employs protein precipitation for rapid sample cleanup, followed by reversed-

phase liquid chromatography for the separation of Orphenadrine and its internal standard,

Orphenadrine-d3. Detection and quantification are achieved using a tandem mass

spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable

isotope-labeled internal standard, which co-elutes with the analyte, compensates for variability

in sample preparation and matrix effects, leading to reliable quantification.
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Orphenadrine citrate (Reference Standard)

Orphenadrine-d3 (Internal Standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate (LC-MS grade)

Ultrapure water

Human plasma (with anticoagulant, e.g., heparin)[3]

Preparation of Stock and Working Solutions
Orphenadrine Stock Solution (1 mg/mL): Accurately weigh and dissolve Orphenadrine citrate

in methanol.

Orphenadrine-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Orphenadrine-
d3 in methanol.

Working Solutions: Prepare serial dilutions of the Orphenadrine stock solution in 50:50

acetonitrile/water to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution: Dilute the Orphenadrine-d3 stock solution in acetonitrile

to the desired concentration.

Sample Preparation (Protein Precipitation)
Label polypropylene tubes for calibration standards, QCs, and unknown samples.

Pipette 50 µL of plasma into the appropriately labeled tubes.

Add 150 µL of the Internal Standard Working Solution (in acetonitrile) to each tube.

Vortex the tubes for 1 minute to precipitate plasma proteins.
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Centrifuge the samples at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis
The chromatographic separation is performed using a reversed-phase C18 column with a

gradient elution of mobile phases A (water with 0.1% formic acid and 6 mM ammonium

formate) and B (acetonitrile).[4] The mass spectrometer is operated in positive electrospray

ionization (ESI) mode.

Data Presentation
Table 1: LC-MS/MS Instrument Conditions

Parameter Condition

LC System Agilent 1200 Series or equivalent[5]

Column
Agilent Eclipse Plus C18 (4.6 x 100 mm, 3.5

µm)[4]

Mobile Phase A
6 mM Ammonium Formate with 0.1% Formic

Acid in Water[4]

Mobile Phase B Acetonitrile[4]

Flow Rate 0.5 mL/min[4]

Injection Volume 5 µL

Column Temperature 40°C

MS System Triple Quadrupole Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

Table 2: Mass Transition Parameters
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Compound Precursor Ion (m/z) Product Ion (m/z)

Orphenadrine 270.3 181.0

Orphenadrine-d3 273.3 181.0

Table 3: Assay Validation Summary

Parameter Result

Linearity Range 1 - 500 ng/mL (r² > 0.99)[4][5]

Intra-day Precision (%CV) < 15%[5]

Inter-day Precision (%CV) < 15%[5]

Accuracy (% Recovery) 85 - 115%[3]

Lower Limit of Quantification (LLOQ) 1 ng/mL

Visualizations
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Caption: High-throughput screening workflow for Orphenadrine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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